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The following table outlines two established methods for quantifying cloransulam-methyl residues in

various matrices.

Method
Principle

Sample
Preparation

Key Parameters Performance
Applicable
Matrices

SPE-CE-UV
[1]

Off-line Solid-
Phase Extraction

(SPE) with C18
cartridges

On-line sample
stacking (SWMR); UV

detection at 205 nm

LOD: 2-8 ng/L;
Recovery: 85-

108% [1]

Mineral and
stagnant water

[1]

QuEChERS-
LC-MS/MS [2]

QuEChERS
(Quick, Easy,

Cheap, Effective,
Rugged, and Safe)

Liquid
Chromatography-

Tandem Mass
Spectrometry (LC-

MS/MS)

LOD: 0.001 mg/kg
(grain, plant, soil);

Recovery: 80-
105% [2]

Soybean
plants, grain,

straw, and soil
[2]

Recommended Approach for Establishing Storage
Stability
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Since direct guidelines are unavailable, you can establish stability for your specific samples using these

approaches:

Conduct Your Own Stability Study: Fortify control matrix samples with a known concentration of
cloransulam-methyl, store them under your intended conditions (e.g., -20°C), and analyze them

over time alongside a freshly prepared standard. Compare the results to determine the degradation
rate [3] [4].

Adopt a Conservative Workflow: Given the lack of data, a conservative approach is recommended.
The diagram below outlines a sample workflow that incorporates stability assessment.
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Start: Sample Collection

Immediate Processing
(Homogenize, Sub-sample)

Short-Term Storage
(Recommend: -20°C or lower)

Analyze with Validated Method
(e.g., QuEChERS-LC-MS/MS)

Compare to Fresh Standard

Stable?

Proceed with Data Analysis

 Yes

Note Instability
in Study Report

 No
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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